Cas no 1194375-29-5 (5-bromo-7-chloro-1-benzofuran)

• Product Name: 5-bromo-7-chloro-1-benzofuran
• CAS No: 1194375-29-5
• MF: C₈H₄BrClO
• MW: 231.473760604858
• MDL: MFCD11877832
• CID: 2083950
• PubChem ID: 71282593
• Update Time: 2025-10-30

5-bromo-7-chloro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-chlorobenzofuran
• 5-BROMO-7-CHLORO-1-BENZOFURAN
• MB10408
• SY027738
• DB-123897
• CS-0270973
• Benzofuran, 5-bromo-7-chloro-
• AKOS023414150
• MFCD11877832
• SCHEMBL14741951
• EN300-1165281
• AC2053
• 1194375-29-5
• CS-11664
• 5-bromo-7-chloro-1-benzofuran

• MDL： MFCD11877832
• Inchi： 1S/C8H4BrClO/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4H
• InChI Key： RGULZZFQDQMTNC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=CO2)C=1)Cl

Computed Properties

• Exact Mass: 229.91300
• Monoisotopic Mass: 229.91341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 3.6

Experimental Properties

• Density: 1.721±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.8±20.0 ºC (760 Torr),
• Flash Point: 116.4±21.8 ºC,
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• PSA: 13.14000
• LogP: 3.84870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-bromo-7-chloro-1-benzofuran

Introduction to 5-bromo-7-chloro-1-benzofuran (CAS No. 1194375-29-5)

5-bromo-7-chloro-1-benzofuran, a compound with the CAS number 1194375-29-5, is a heterocyclic aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its benzofuran core, which is substituted with a bromine atom at the 5-position and a chlorine atom at the 7-position. The presence of these halogen substituents imparts specific chemical and physical properties that make 5-bromo-7-chloro-1-benzofuran a valuable intermediate in the synthesis of more complex molecules.

The benzofuran scaffold is well-known for its biological activity and has been extensively studied for its potential therapeutic applications. The introduction of bromine and chlorine substituents can significantly alter the electronic properties of the molecule, influencing its reactivity and biological activity. Recent research has shown that 5-bromo-7-chloro-1-benzofuran can serve as a key intermediate in the synthesis of compounds with diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

In the context of pharmaceutical research, 5-bromo-7-chloro-1-benzofuran has been explored as a building block for the development of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of 5-bromo-7-chloro-1-benzofuran-based derivatives and their evaluation for antitumor activity. The results indicated that several of these derivatives exhibited potent cytotoxic effects against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond its pharmaceutical applications, 5-bromo-7-chloro-1-benzofuran has also found use in materials science. The unique electronic properties of this compound make it suitable for the synthesis of functional materials with applications in optoelectronics and sensing technologies. A recent study published in the Journal of Materials Chemistry C demonstrated the use of 5-bromo-7-chloro-1-benzofuran-based polymers in organic photovoltaic devices, where they exhibited improved charge transport properties and enhanced device performance.

The synthesis of 5-bromo-7-chloro-1-benzofuran typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-(bromomethyl)phenol with 2-chlorophenylacetylene followed by cyclization to form the benzofuran core. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The physical properties of 5-bromo-7-chloro-1-benzofuran, such as its melting point, solubility, and stability, are crucial for its handling and application. It is generally a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety, while 5-bromo-7-chloro-1-benzofuran is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for 5-bromo-7-chloro-1-benzofuran are promising. Ongoing research continues to explore new synthetic methods to improve yield and purity, as well as to discover novel applications in both pharmaceuticals and materials science. As our understanding of this compound deepens, it is likely that we will see more innovative uses emerging from both academic and industrial laboratories.

In conclusion, 5-bromo-7-chloro-1-benzofuran (CAS No. 1194375-29-5) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development, paving the way for new advancements in drug discovery and materials science.